Cas no 1785147-08-1 (3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid
• CAS No: 1785147-08-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 6411594
• PubChem ID: 84697330
• Update Time: 2025-10-31

3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid
• EN300-1980846
• 1785147-08-1

• Inchi： 1S/C9H9Cl2NO2/c1-5(9(13)14)2-6-7(10)3-12-4-8(6)11/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： RLAVLEDJUISVJU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid

3-(3,5-Dichloropyridin-4-yl)-2-methylpropanoic Acid: A Comprehensive Overview

The compound 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1785147-08-1) is a chemically synthesized organic compound with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of pyridine derivatives and exhibits a combination of functional groups that make it highly versatile for various applications in the fields of pharmacology, agrochemistry, and material science.

The molecular structure of 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid is characterized by a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions, a methyl group at the 2 position, and a carboxylic acid group at the 4 position. This arrangement of substituents imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate key biological targets such as enzymes, receptors, and ion channels has been extensively investigated. For instance, researchers have reported that 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemistry. Field trials have demonstrated that 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid can act as an effective plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This dual functionality underscores the compound's potential as a multi-purpose chemical entity.

The synthesis of 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid involves a series of well-defined organic reactions that ensure high purity and reproducibility. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its high-quality standards.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid. These studies have provided valuable insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its chemical behavior.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid through structural modifications and formulation innovations. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into commercial products across various sectors.

In conclusion, 3-(3,5-dichloropyridin-4-yl)-2-methylpropanoic acid (CAS No. 1785147-08-1) stands out as a compelling example of how advanced chemical synthesis and interdisciplinary research can yield compounds with multifaceted applications. As scientific exploration continues to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in shaping future advancements in chemistry and related disciplines.